Cas no 2770554-74-8 (8-Hydroxy-6-oxaspiro[3.4]octan-5-one)
8-Hydroxy-6-oxaspiro[3.4]octan-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2770554-74-8
- EN300-37394811
- 8-hydroxy-6-oxaspiro[3.4]octan-5-one
- 8-Hydroxy-6-oxaspiro[3.4]octan-5-one
-
- Inchi: 1S/C7H10O3/c8-5-4-10-6(9)7(5)2-1-3-7/h5,8H,1-4H2
- InChI Key: ZFJMXPCRGYFOLM-UHFFFAOYSA-N
- SMILES: O1CC(C2(C1=O)CCC2)O
Computed Properties
- Exact Mass: 142.062994177g/mol
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 46.5Ų
8-Hydroxy-6-oxaspiro[3.4]octan-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37394811-0.05g |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 0.05g |
$205.0 | 2023-07-06 | |
| Enamine | EN300-37394811-0.1g |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 0.1g |
$306.0 | 2023-07-06 | |
| Enamine | EN300-37394811-0.25g |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 0.25g |
$438.0 | 2023-07-06 | |
| Enamine | EN300-37394811-0.5g |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 0.5g |
$691.0 | 2023-07-06 | |
| Enamine | EN300-37394811-1.0g |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 1.0g |
$884.0 | 2023-07-06 | |
| Enamine | EN300-37394811-2.5g |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 2.5g |
$1735.0 | 2023-07-06 | |
| Enamine | EN300-37394811-5.0g |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 5.0g |
$2566.0 | 2023-07-06 | |
| Enamine | EN300-37394811-10.0g |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 10.0g |
$3807.0 | 2023-07-06 | |
| Aaron | AR027XBO-50mg |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 50mg |
$307.00 | 2025-02-15 | |
| Aaron | AR027XBO-100mg |
8-hydroxy-6-oxaspiro[3.4]octan-5-one |
2770554-74-8 | 95% | 100mg |
$446.00 | 2025-02-15 |
8-Hydroxy-6-oxaspiro[3.4]octan-5-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 8-Hydroxy-6-oxaspiro[3.4]octan-5-one
Introduction to 8-Hydroxy-6-oxaspiro[3.4]octan-5-one (CAS No. 2770554-74-8)
8-Hydroxy-6-oxaspiro[3.4]octan-5-one, identified by its Chemical Abstracts Service (CAS) number 2770554-74-8, is a compound of significant interest in the field of medicinal chemistry and bioorganic synthesis. This spirocyclic oxo derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition. The compound’s molecular architecture, featuring a spirocyclic core connected by an oxygen atom, imparts distinct stereochemical and electronic properties that make it a valuable scaffold for developing novel therapeutic agents.
The spiro[3.4]octanone moiety in 8-Hydroxy-6-oxaspiro[3.4]octan-5-one contributes to its versatility, allowing for modifications at multiple positions while maintaining the core structural integrity. This feature is particularly advantageous in medicinal chemistry, where structural diversity is often correlated with biological activity. The presence of both hydroxyl and carbonyl functional groups further enhances the compound’s reactivity, making it a promising candidate for further derivatization and functionalization.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of spirocyclic compounds in drug design. Studies indicate that spirocyclic structures can exhibit improved metabolic stability, reduced toxicity, and enhanced binding affinity to biological targets compared to linear or cyclic analogs. The 8-Hydroxy-6-oxaspiro[3.4]octan-5-one scaffold aligns well with these trends, offering a rational basis for its exploration in therapeutic contexts.
In the realm of bioorganic synthesis, 8-Hydroxy-6-oxaspiro[3.4]octan-5-one has been utilized as a key intermediate in the preparation of more complex molecules. Its spirocyclic nature provides a stable platform for constructing polycyclic systems, which are frequently encountered in natural products and biologically active compounds. The compound’s ability to undergo regioselective reactions has been leveraged to introduce diverse substituents, enabling the synthesis of structurally diverse libraries for high-throughput screening.
One of the most compelling aspects of 8-Hydroxy-6-oxaspiro[3.4]octan-5-one is its potential application in the development of enzyme inhibitors and modulators. The spirocyclic core can mimic natural substrates or transition states, facilitating interactions with enzymatic active sites. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory pathways. These findings underscore the compound’s relevance in addressing unmet medical needs.
The hydroxyl group at the 8-position of 8-Hydroxy-6-oxaspiro[3.4]octan-5-one (CAS No. 2770554-74-8) serves as a versatile handle for further functionalization, enabling the attachment of pharmacophoric units through various chemical transformations such as etherification, esterification, or coupling reactions. This adaptability has made it a valuable building block in synthetic organic chemistry, particularly for constructing heterocyclic frameworks that are prevalent in biologically active molecules.
Emerging research also explores the photophysical properties of spirocyclic compounds like 8-Hydroxy-6-oxaspiro[3.4]octan-5-one. The spirocyclic system can exhibit unique light-matter interactions, making it suitable for applications in photodynamic therapy or as photochromic materials. These properties are being investigated for their potential use in developing next-generation therapeutics that combine chemotherapy with targeted phototherapy.
The synthesis of 8-Hydroxy-6-oxaspiro[3.4]octan-5-one has been optimized through various methodologies, including asymmetric synthesis and transition-metal-catalyzed reactions, to achieve high enantioselectivity and yield. These advances have made it more accessible for researchers to explore its derivatives without significant synthetic challenges. The availability of reliable synthetic routes has accelerated its adoption in academic and industrial research settings.
Future directions for research on 8-Hydroxy-6-oxaspiro[3.4]octan-5-one (CAS No. 2770554-74-8) include exploring its pharmacological profile through preclinical studies and evaluating its potential as an intermediate for large-scale drug production. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced therapeutic efficacy and improved pharmacokinetic properties.
In summary, 8-Hydroxy-6-oxaspiro[3.4]octan-5-one represents a promising compound with diverse applications in medicinal chemistry and bioorganic synthesis. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable scaffold for developing innovative therapeutic agents.
2770554-74-8 (8-Hydroxy-6-oxaspiro[3.4]octan-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)